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molecular formula C10H10BrClO2 B8624403 2-Bromo-1-(2-chloro-4-methoxyphenyl)-propan-1-one

2-Bromo-1-(2-chloro-4-methoxyphenyl)-propan-1-one

Cat. No. B8624403
M. Wt: 277.54 g/mol
InChI Key: JDUMYIRHFTZPHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07994203B2

Procedure details

To a cooled (0° C.) stirring suspension of aluminum chloride (10.89 g, 82 mmol) in DCE (700 ml) is added 2-bromopropionyl bromide (8.66 ml, 82 mmol) followed by 3-chloroanisol (10 ml, 82 mmol) dropwise (rapidly) maintaining the temperature below 5° C. The reaction mixture is stirred at 0° C. for 10 min and RT for 3 hours. The mixture is poured into ice/water (1000 ml) containing 90 ml of 5M HCl. The organic phase is separated and the aqueous portion is washed with DCM (500 ml). The organic extracts are combined, washed with brine, dried (MgSO4) and concentrated in vacuo. Purification of the crude product by chromatography on silica eluting with 2.5% incraesing to 5% TBME/Hex increasing up to 5% affords the title product. MS: m/z 278.9 [M+H]+
Name
aluminum chloride
Quantity
10.89 g
Type
reactant
Reaction Step One
Name
DCE
Quantity
700 mL
Type
solvent
Reaction Step One
Name
2-bromopropionyl bromide
Quantity
8.66 mL
Type
reactant
Reaction Step Two
Name
3-chloroanisol
Quantity
10 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
1000 mL
Type
reactant
Reaction Step Four
Name
HCl
Quantity
90 mL
Type
reactant
Reaction Step Five
Name
title product

Identifiers

REACTION_CXSMILES
[Cl-].[Al+3].[Cl-].[Cl-].[Br:5][CH:6]([CH3:10])[C:7](Br)=[O:8].[Cl:11][C:12]1[CH:13]=[C:14]([O:18][CH3:19])[CH:15]=[CH:16][CH:17]=1.Cl>ClCCCl>[Br:5][CH:6]([CH3:10])[C:7]([C:17]1[CH:16]=[CH:15][C:14]([O:18][CH3:19])=[CH:13][C:12]=1[Cl:11])=[O:8] |f:0.1.2.3|

Inputs

Step One
Name
aluminum chloride
Quantity
10.89 g
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Name
DCE
Quantity
700 mL
Type
solvent
Smiles
ClCCCl
Step Two
Name
2-bromopropionyl bromide
Quantity
8.66 mL
Type
reactant
Smiles
BrC(C(=O)Br)C
Step Three
Name
3-chloroanisol
Quantity
10 mL
Type
reactant
Smiles
ClC=1C=C(C=CC1)OC
Step Four
[Compound]
Name
ice water
Quantity
1000 mL
Type
reactant
Smiles
Step Five
Name
HCl
Quantity
90 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
maintaining the temperature below 5° C
STIRRING
Type
STIRRING
Details
The reaction mixture is stirred at 0° C. for 10 min and RT for 3 hours
Duration
3 h
CUSTOM
Type
CUSTOM
Details
The organic phase is separated
WASH
Type
WASH
Details
the aqueous portion is washed with DCM (500 ml)
WASH
Type
WASH
Details
washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
Purification of the crude product by chromatography on silica eluting with 2.5%
TEMPERATURE
Type
TEMPERATURE
Details
increasing up to 5%

Outcomes

Product
Name
title product
Type
product
Smiles
BrC(C(=O)C1=C(C=C(C=C1)OC)Cl)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.